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Compound of Interest

Compound Name: Progesterone-d9

Cat. No.: B563532

Progesterone-d9: A Technical Guide for
Researchers

Introduction: Progesterone-d9 is the deuterated form of progesterone, a critical steroid
hormone involved in the menstrual cycle, pregnancy, and embryogenesis.[1] Due to its near-
identical chemical and physical properties to endogenous progesterone, coupled with a distinct
mass difference, Progesterone-d9 serves as an indispensable internal standard for highly
accurate and sensitive quantification of progesterone in biological matrices.[2][3] Its use is
fundamental in mass spectrometry-based applications, such as liquid chromatography-tandem
mass spectrometry (LC-MS/MS), which is the gold standard for steroid hormone analysis.[2][4]
This guide provides an in-depth overview of the physical and chemical properties, analytical
applications, and biological context of Progesterone-d9 for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Progesterone-d9 is a white crystalline powder. Its structure incorporates nine deuterium
atoms, providing a significant mass shift that allows it to be distinguished from unlabeled
progesterone in mass spectrometric analyses.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

pregn-4-ene-3,20-dione-
2,2,4,6,6,17,21,21,21-d9

Chemical Name

(8S,9S,10R,13S,14S,17S)-2,2,
4,6,6,17-hexadeuterio-10,13-
dimethyl-17-(2,2,2-

IUPAC Name trideuterioacetyl)-7,8,9,11,12,1
4,15,16-octahydro-1H-

cyclopenta[a]phenanthren-3-

one

CAS Number 15775-74-3
Molecular Formula C21H21D902
Molecular Weight 323.5 g/mol

Exact Mass 323.281070909 Da
Purity >95% - =298%
Isotopic Label Deuterium

Table 2: Physical and Spectroscopic Properties
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A solid; White crystalline
Appearance

powder

Melting Point 128-132 °C

Boiling Point 447.2 £ 45.0 °C at 760 mmHg
Acetonitrile: 1 mg/ml; Ethanol:

B 1 mg/ml; Methanol: 1 mg/ml;

Solubility ]
DMSO: 50 mg/mL (with
ultrasonic and warming)
Powder: -20°C for 3 years. In

Storage solvent: -80°C for 6 months,
-20°C for 1 month.

Polar Surface Area 34.14 Az

XLogP3 3.9

Experimental Protocols and Applications

The primary application of Progesterone-d9 is as an internal standard for the quantification of
progesterone by GC- or LC-MS. Stable isotope-labeled standards are considered the gold
standard in quantitative analysis because they co-elute with the analyte, share similar
ionization efficiency and fragmentation patterns, and can correct for analyte loss during sample

processing.

General Protocol: Quantification of Progesterone in
Plasma using LC-MS/MS

This protocol describes a representative workflow for the extraction and analysis of
progesterone from a biological matrix, such as plasma or serum, using Progesterone-d9 as an
internal standard.

e Sample Preparation:

o Thaw plasma samples to room temperature.
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o In a centrifuge tube, add a known volume of plasma (e.g., 500 pL).

o Spike the sample by adding a small, precise volume (e.g., 25 pL) of a known
concentration of Progesterone-d9 stock solution (e.g., 1 pg/mL). This step is critical for
accurate quantification.

e Analyte Extraction (Protein Precipitation):

o Add a protein precipitation agent, such as acetonitrile, to the plasma sample (e.g., a 1:1 or
2:1 ratio of solvent to plasma).

o Vortex the mixture vigorously to ensure complete precipitation of proteins.

o Centrifuge the sample at high speed (e.g., 1000 g for 10 min) to pellet the precipitated
proteins.

o Carefully collect the supernatant, which contains progesterone and Progesterone-d9.
This supernatant can be directly injected into the LC-MS/MS system or undergo further
clean-up or evaporation and reconstitution.

o Alternative Extraction: Solid Phase Extraction (SPE) can also be used for a cleaner
extraction, where the sample is passed through a C4 or C18 cartridge, washed, and then
the analyte is eluted with a solvent like methanol.

e LC-MS/MS Analysis:

o Instrumentation: Utilize a liquid chromatography system coupled to a triple quadrupole
(QQQ) mass spectrometer.

o Chromatography: Separate the analytes on a C18 reverse-phase column with a gradient
elution, typically using a mobile phase of water and methanol or acetonitrile.

o Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(ESI+) mode.

o Detection (Multiple Reaction Monitoring - MRM): Monitor specific precursor-to-product ion
transitions for both progesterone and Progesterone-d9 to ensure high selectivity and
sensitivity.
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» Example Transition for Progesterone: m/z 315.3 - 109.1

» Example Transition for Progesterone-d9: m/z 324.1 - 113.1 (or similar, depending on
fragmentation)

e Quantification:

o Construct a calibration curve using known concentrations of unlabeled progesterone
standard spiked with the same concentration of Progesterone-d9 internal standard.

o Calculate the ratio of the peak area of the progesterone product ion to the peak area of the
Progesterone-d9 product ion.

o Determine the concentration of progesterone in the unknown samples by comparing their
peak area ratios to the calibration curve.

Workflow for Progesterone-d9 as an Internal
Standard "dot
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1. Sample Preparation

Biological Sample
(e.g., Plasma, Serum)

Add known amount

Spike with Progesterone-d9
(Internal Standard)

2. Extraction

Protein Precipitation
or Solid Phase Extraction

Isolate Supernatant/
Elute Analyte

3. Analysis &quantification

LC-MS/MS Analysis
(MRM Mode)

Calculate Peak Area Ratio
(Progesterone / Progesterone-d9)

Quantify against
Calibration Curve

Click to download full resolution via product page

Simplified Progesterone Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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